Cas no 2138425-07-5 (5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride)

• Product Name: 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride
• CAS No: 2138425-07-5
• MF: C₉H₉ClFNO₄S
• MW: 281.688463926315
• CID: 5978024
• PubChem ID: 165870821
• Update Time: 2025-11-06

5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728100
• 2138425-07-5
• 5-chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride
• 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C9H9ClFNO4S/c1-12-9(13)6-3-5(10)4-7(8(6)16-2)17(11,14)15/h3-4H,1-2H3,(H,12,13)
• InChI Key： RGRRHMURBWAMAO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NC)=O)C(=C(C=1)S(=O)(=O)F)OC

Computed Properties

• Exact Mass: 280.9924848g/mol
• Monoisotopic Mass: 280.9924848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8Ų

Additional information on 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride

Recent Advances in the Study of 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride (CAS: 2138425-07-5)

5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride (CAS: 2138425-07-5) is a sulfonyl fluoride derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Sulfonyl fluorides are known for their unique reactivity, particularly in covalent inhibition and chemical biology applications. This compound, with its specific structural features, has been explored for its potential in drug discovery, enzyme inhibition, and proteomics research. Recent studies have highlighted its utility as a versatile warhead in covalent inhibitors, targeting a range of biologically relevant enzymes.

One of the key areas of research involving this compound is its application in activity-based protein profiling (ABPP). ABPP is a powerful technique used to study enzyme function and activity in complex biological systems. The sulfonyl fluoride moiety of 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride reacts selectively with active-site serine residues in enzymes, making it an ideal probe for identifying and characterizing serine hydrolases. Recent publications have demonstrated its efficacy in profiling enzyme activities in various disease models, including cancer and neurodegenerative disorders.

In addition to its use in ABPP, this compound has been investigated for its potential as a covalent inhibitor in drug discovery. Covalent inhibitors, which form irreversible or reversible covalent bonds with their target proteins, are increasingly being explored for their high potency and selectivity. The chloro and methoxy substituents on the benzene ring of 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride contribute to its binding affinity and specificity, as evidenced by recent structural-activity relationship (SAR) studies. These studies have shown that modifications to the methylcarbamoyl group can further enhance the compound's inhibitory activity against specific enzyme targets.

Recent synthetic efforts have also focused on optimizing the preparation of 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride to improve yield and purity. Advances in synthetic methodologies, such as the use of flow chemistry and microwave-assisted synthesis, have enabled more efficient production of this compound, facilitating its broader application in research. Furthermore, computational modeling studies have provided insights into the binding modes and interaction mechanisms of this sulfonyl fluoride with various enzyme targets, aiding in the design of more potent and selective inhibitors.

The safety and toxicological profile of 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride have also been a subject of recent investigations. Preliminary studies suggest that the compound exhibits low cytotoxicity in vitro, making it a promising candidate for further development. However, comprehensive in vivo studies are still needed to fully assess its pharmacokinetic and pharmacodynamic properties. These findings underscore the potential of this compound as a valuable tool in chemical biology and drug discovery, while also highlighting the need for continued research to explore its full therapeutic potential.

In conclusion, 5-Chloro-2-methoxy-3-(methylcarbamoyl)benzene-1-sulfonyl fluoride (CAS: 2138425-07-5) represents a promising chemical probe and inhibitor in the field of chemical biology and medicinal chemistry. Its unique reactivity, combined with recent advancements in synthetic and computational methodologies, positions it as a versatile tool for studying enzyme function and developing novel therapeutics. Future research efforts should focus on expanding its applications, optimizing its pharmacological properties, and exploring its potential in clinical settings.